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Compound of Interest

Compound Name: Peficitinib (hydrochloride)

Cat. No.: B12391228

Get Quote

Executive Summary & Scientific Rationale
Peficitinib (also known as ASP015K or Smyraf) is an orally bioavailable, ATP-competitive pan-

Janus kinase (JAK) inhibitor with a highly optimized pharmacological profile for immune-

mediated inflammatory diseases. While it inhibits all four JAK family members (JAK1, JAK2,

JAK3, and TYK2), it exhibits a moderate functional selectivity for JAK3 and JAK1 in cellular

environments .

Designing robust in vitro assays for Peficitinib requires a biphasic approach: biochemical

kinase assays to establish intrinsic target affinity, and cell-based functional assays to evaluate

membrane permeability, intracellular ATP competition, and pathway-specific engagement.

Because Peficitinib's primary clinical efficacy in rheumatoid arthritis (RA) and systemic sclerosis

(SSc) is driven by the suppression of T-cell proliferation and pro-inflammatory cytokine

production (e.g., IL-17A, GM-CSF) , experimental models must accurately recapitulate the

Interleukin-2 (IL-2) driven JAK/STAT5 signaling cascade.
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The causality behind using IL-2 in Peficitinib cellular assays lies in receptor biology. The IL-2

receptor utilizes the common gamma chain ( γc​), which strictly signals through the JAK1/JAK3

heterodimer. By stimulating T-cells with IL-2, we isolate the pharmacodynamic effect of

Peficitinib on its primary targets (JAK1/3) without confounding signal input from JAK2 (which is

primarily driven by erythropoietin or GM-CSF). Upon IL-2 binding, JAK1/3 cross-phosphorylate

and subsequently phosphorylate STAT5, which dimerizes and translocates to the nucleus to

drive T-cell proliferation .

Peficitinib mechanism: Inhibition of IL-2 induced JAK/STAT5 signaling pathway.

In Vitro Pharmacological Profiling
To contextualize assay design, researchers must reference the established half-maximal

inhibitory concentrations (IC 50​). Note the intentional shift between biochemical potency

(single-digit nanomolar) and cellular potency (double-digit nanomolar), caused by the high

intracellular concentration of competing ATP (~1-5 mM).

Target / Assay Type Biological Context IC 50​Value (nM) Reference

JAK3 (Biochemical)
Recombinant kinase

domain
0.7

JAK1 (Biochemical)
Recombinant kinase

domain
3.9

TYK2 (Biochemical)
Recombinant kinase

domain
4.8

JAK2 (Biochemical)
Recombinant kinase

domain
5.0

IL-2 T-Cell

Proliferation

Human primary T-cells

(Cellular)
18.0

STAT5

Phosphorylation

Human PBMC / T-

cells (Cellular)
127.0
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Peficitinib is typically supplied as a hydrochloride salt, which significantly influences its solubility

profile.

Stock Solution: Dissolve Peficitinib (HCl) in anhydrous Dimethyl Sulfoxide (DMSO) to create

a 10 mM stock.

Causality of Handling: Do not use aqueous buffers for the primary stock, as the compound

may precipitate at physiological pH before reaching the target.

Storage: Aliquot the 10 mM stock into single-use volumes (e.g., 20 µL) and store at -80°C.

Reasoning: Repeated freeze-thaw cycles introduce ambient moisture into the DMSO,

leading to compound hydrolysis and loss of potency.

Experimental Protocols: A Self-Validating System
To ensure E-E-A-T (Expertise, Experience, Authoritativeness, Trustworthiness), the following

protocols are designed as self-validating systems. This means every step includes internal

controls to distinguish true pharmacological inhibition from assay artifacts or generalized

cytotoxicity.

Protocol A: IL-2-Induced pSTAT5 Cellular Assay (Target
Engagement)
This protocol measures the direct downstream consequence of JAK1/3 inhibition in human

peripheral blood mononuclear cells (PBMCs) or isolated T-cells .

Step-by-Step Methodology:

Cell Preparation: Suspend human PBMCs in RPMI-1640 supplemented with 10% Fetal

Bovine Serum (FBS) at a density of 1.5×106 cells/mL.

Starvation Phase (Critical Causality): Incubate cells in serum-free RPMI-1640 for 4 hours at

37°C. Reasoning: Serum contains basal cytokines and growth factors. Starvation reduces

background pSTAT5 levels, maximizing the assay's signal-to-noise ratio.

Compound Treatment: Prepare a 10-point, 3-fold serial dilution of Peficitinib in DMSO. Add

the compound to the cells (final top concentration: 1 µM; final DMSO concentration: 0.1%).
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Incubate for 1 hour at 37°C.

Stimulation: Add recombinant human IL-2 (final concentration 50 ng/mL) to all wells except

the unstimulated baseline control. Incubate for exactly 15 minutes. Reasoning: Peak STAT5

phosphorylation occurs rapidly; extending this window leads to signal degradation via

negative feedback loops (e.g., SOCS proteins).

Fixation & Permeabilization: Immediately halt the reaction by adding an equal volume of 4%

paraformaldehyde (PFA) for 10 minutes, followed by permeabilization with ice-cold 90%

methanol for 30 minutes on ice.

Detection: Stain with an anti-pSTAT5 (Tyr694) fluorophore-conjugated antibody and analyze

via Flow Cytometry or high-content imaging.

Self-Validation Checkpoints:

Vehicle Control (0.1% DMSO + IL-2): Establishes the 100% maximum pSTAT5 signal.

Baseline Control (0.1% DMSO, No IL-2): Establishes the 0% background signal.

Reference Control: Run Tofacitinib (a known JAK1/3 inhibitor) in parallel to validate assay

sensitivity.

Protocol B: T-Cell Proliferation & Viability Counter-
Screen
Inhibiting JAK1/3 halts proliferation. However, it is critical to prove that the lack of proliferation is

due to pathway inhibition, not compound toxicity. This protocol multiplexes proliferation with a

metabolic viability dye .

Step-by-Step Methodology:

Receptor Upregulation: Culture rat splenocytes or human PBMCs with Concanavalin A

(ConA) for 24 hours at 37°C. Reasoning: ConA is a mitogen that induces the expression of

the IL-2 receptor (CD25), priming the cells to respond robustly to IL-2.

Washing: Wash cells twice with PBS to remove ConA.
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Plating & Treatment: Plate cells in 96-well tissue culture plates. Add Peficitinib serial dilutions

(0.1 nM to 10 µM) and recombinant IL-2.

Incubation: Incubate for 72 hours at 37°C, 5% CO 2​.

Multiplexed Readout (AlamarBlue): Add AlamarBlue® (resazurin) reagent to each well for the

final 4–6 hours of the 72-hour incubation.

Measurement: Measure fluorescence intensity (Excitation 545 nm / Emission 590 nm).

Self-Validation Checkpoints:

Cytotoxicity Counter-Screen: If fluorescence drops to absolute zero at high concentrations, it

indicates cell death rather than cytostasis (proliferation arrest). A true JAK inhibitor should

plateau at the baseline metabolic rate of non-proliferating, resting T-cells, rather than killing

them outright.

Data Analysis & Quality Control
For rigorous drug development standards, calculate the Z'-factor for your assay plates using

the formula:

Z′=1−∣μp​−μn​∣3(σp​+σn​)​

(Where σ is standard deviation, μ is mean, p is positive control [IL-2 + DMSO], and n is

negative control [No IL-2]). A Z'-factor ≥0.5 is strictly required to validate the assay before

calculating the IC 50​using a 4-parameter logistic (4PL) non-linear regression model.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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